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Compound of Interest

Compound Name: Antibacterial agent 195

Cat. No.: B12367567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer:Antibacterial Agent 195 is a hypothetical compound based on the fluoroquinolone

class of antibiotics. The data and protocols presented herein are representative examples

intended to serve as a technical guide. All information is synthesized from established scientific

principles for illustrative purposes.

Introduction
The rise of antibiotic-resistant bacteria presents a formidable challenge to global health. In

response, the development of novel antibacterial agents with unique structural motifs and

potent activity is of paramount importance. This guide details the synthesis, characterization,

and biological evaluation of Antibacterial Agent 195, a novel synthetic fluoroquinolone

derivative. Quinolones are a class of broad-spectrum antibiotics that function by inhibiting

bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication,

transcription, and repair.[1][2][3] The structural modifications incorporated into Agent 195 are

designed to enhance its efficacy against both Gram-positive and Gram-negative pathogens,

including strains resistant to earlier-generation quinolones.

Synthesis of Antibacterial Agent 195
The synthesis of Agent 195 is accomplished via a robust three-step process starting from

commercially available reagents. The workflow is designed for scalability and high purity of the

final product.
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Experimental Workflow Diagram
The logical flow of the synthesis, purification, and characterization process is outlined below.
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Step 1: Gould-Jacobs Reaction
(Aniline Derivative + Diethyl Ethoxymethylenemalonate)

Intermediate 1
(4-Hydroxyquinoline)

Heat

Step 2: N-Alkylation
(Intermediate 1 + Alkyl Halide)

Base (K2CO3)

Intermediate 2
(N-Alkylated Quinolone)

Step 3: Nucleophilic Aromatic Substitution
(Intermediate 2 + Piperazine Derivative)

Heat

Crude Agent 195

Purification
(Recrystallization)

Pure Agent 195

Characterization
(NMR, MS, IR, MP)

Biological Evaluation
(MIC Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12367567?utm_src=pdf-body-img
https://www.benchchem.com/product/b12367567?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. bio-fermen.bocsci.com [bio-fermen.bocsci.com]

2. academic.oup.com [academic.oup.com]

3. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Synthesis and
Characterization of Antibacterial Agent 195]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367567#synthesis-and-characterization-of-
antibacterial-agent-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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